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Compound of Interest

Compound Name: Decarestrictine D

Cat. No.: B1670111

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of
Decarestrictine D, a hypolipidemic agent and cholesterol biosynthesis inhibitor. The following
procedural guidance is intended to ensure safe laboratory practices and proper disposal of this
compound.

Chemical and Physical Properties

Decarestrictine D is a lactone metabolite isolated from species of the fungus Penicillium.[1] It
presents as a white to off-white solid. Key quantitative data for this compound are summarized
in the table below.

Property Value Source
CAS Number 127393-89-9 PubChem
Molecular Formula C10H1605 PubChem
Molecular Weight 216.2 g/mol PubChem
B Soluble in DMSO, methanol, or )
Solubility Adipogen
acetone.
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While a specific Safety Data Sheet (SDS) for Decarestrictine D is not readily available in

public databases, a comprehensive safety protocol can be established based on its chemical
class (lactone) and its biological activity as a cholesterol biosynthesis inhibitor. The following
guidelines are based on general safety procedures for handling similar chemical compounds.

Personal Protective Equipment (PPE)

A standard laboratory PPE protocol should be strictly followed to minimize exposure. This
includes, but is not limited to:

o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Nitrile or other chemically resistant gloves.

o Body Protection: A laboratory coat.

Handling Procedures

» Ventilation: Handle Decarestrictine D in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of any dust or aerosols.

o Spills: In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand) and place it in a sealed container for disposal.

o Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible
materials.

Operational Plans
Solution Preparation

o Given its solubility, Decarestrictine D can be dissolved in solvents such as DMSO,
methanol, or acetone for experimental use.

o When preparing solutions, add the solvent to the solid compound slowly and mix gently to
avoid aerosol formation.

e Ensure all equipment used for solution preparation is clean and dry.
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Disposal Plan

All waste containing Decarestrictine D, including contaminated labware and unused
compound, should be treated as chemical waste.

o Containerization: Place all solid and liquid waste in clearly labeled, sealed containers.

» Disposal: Dispose of the chemical waste in accordance with local, state, and federal
regulations. Do not dispose of it down the drain or in regular trash.

Biological Activity and Mechanism of Action

Decarestrictine D belongs to a family of compounds known to inhibit the biosynthesis of
cholesterol. While the specific enzyme target of Decarestrictine D is not definitively identified
in the reviewed literature, the general pathway of cholesterol biosynthesis is well-established.
Cholesterol biosynthesis is a complex multi-step process, with key regulatory enzymes that are
often targeted by inhibitory molecules.

The diagram below illustrates a simplified overview of the cholesterol biosynthesis pathway,

highlighting major stages where inhibitors can act.
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Simplified Cholesterol Biosynthesis Pathway
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Caption: A simplified diagram of the cholesterol biosynthesis pathway.
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This workflow outlines the key steps in handling Decarestrictine D, from initial safety
precautions to final disposal.

Decarestrictine D Handling Workflow

Start: Obtain Decarestrictine D

Assess Hazards
(Review available data)

:

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

:

Handle in Ventilated Area
(Fume Hood)

4

Weighing

:

Solution Preparation
(DMSO, Methanol, or Acetone)

:

Perform Experiment

:

Collect Waste
(Solid and Liquid)

:

Decontaminate Work Area and Equipment

:

Dispose of Waste per Regulations

:
O
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Caption: A workflow for the safe handling and disposal of Decarestrictine D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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